Cas no 2680532-25-4 (1-Aminopiperidine-3-carboxylic acid hydrochloride)

• Product Name: 1-Aminopiperidine-3-carboxylic acid hydrochloride
• CAS No: 2680532-25-4
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• MDL: MFCD34186067
• CID: 5619180
• PubChem ID: 165941390
• Update Time: 2025-06-13

1-Aminopiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-aminopiperidine-3-carboxylic acid hydrochloride
• 2680532-25-4
• EN300-28312676
• 1-Aminopiperidine-3-carboxylic acid hydrochloride

• MDL： MFCD34186067
• Inchi： 1S/C6H12N2O2.ClH/c7-8-3-1-2-5(4-8)6(9)10;/h5H,1-4,7H2,(H,9,10);1H
• InChI Key： BYUMWEBXCLCNDC-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(CCC1)N)=O

Computed Properties

• Exact Mass: 180.0665554g/mol
• Monoisotopic Mass: 180.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-Aminopiperidine-3-carboxylic acid hydrochloride

Introduction to 1-Aminopiperidine-3-carboxylic acid hydrochloride (CAS No. 2680532-25-4)

1-Aminopiperidine-3-carboxylic acid hydrochloride (CAS No. 2680532-25-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-1-Aminopiperidine-3-carboxylic acid hydrochloride, is a chiral molecule with a unique structure that makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Aminopiperidine-3-carboxylic acid hydrochloride consists of a piperidine ring with an amino group and a carboxylic acid group attached to the 1 and 3 positions, respectively. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it easier to handle and use in various experimental settings. This compound is often synthesized through multi-step processes involving the protection and deprotection of functional groups, followed by selective substitution reactions.

Recent studies have highlighted the potential of 1-Aminopiperidine-3-carboxylic acid hydrochloride in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The ability to selectively target these enzymes makes it a promising lead compound for the development of new drugs aimed at treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 1-Aminopiperidine-3-carboxylic acid hydrochloride has been explored for its use in the synthesis of other bioactive molecules. Its chiral nature and functional groups provide a robust platform for further chemical modifications, allowing researchers to create a wide range of derivatives with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for their pharmacological properties.

The physicochemical properties of 1-Aminopiperidine-3-carboxylic acid hydrochloride have also been extensively studied. It is known to have good solubility in water and polar organic solvents, which facilitates its use in both in vitro and in vivo experiments. The compound's stability under various conditions, including temperature and pH, has been evaluated, ensuring its reliability as a research tool. These properties make it an ideal candidate for high-throughput screening assays and other biochemical analyses.

Clinical trials involving compounds derived from 1-Aminopiperidine-3-carboxylic acid hydrochloride are currently underway to assess their safety and efficacy. Preliminary results have been promising, with several derivatives showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this compound as a starting point for the development of new therapeutic agents.

In conclusion, 1-Aminopiperidine-3-carboxylic acid hydrochloride (CAS No. 2680532-25-4) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure, chemical properties, and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.